Cas no 61672-67-1 (3-Isoxazolecarbonyl azide, 5-methyl-)

• Product Name: 3-Isoxazolecarbonyl azide, 5-methyl-
• CAS No: 61672-67-1
• MF: C₅H₄N₄O₂
• MW: 152.110859870911
• CID: 470599
• PubChem ID: 14662560
• Update Time: 2025-04-19

3-Isoxazolecarbonyl azide, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarbonyl azide, 5-methyl-
• 5-methyl-1,2-oxazole-3-carbonyl azide
• 3-Isoxazolecarbonyl azide,5-methyl
• 5-Methyl-isoxazol-3-carbonylazid
• 5-methylisoxazole-3-carbonyl azide
• UIHRXBNYNLPLIS-UHFFFAOYSA-N
• DTXSID20562731
• 61672-67-1

• Inchi： 1S/C5H4N4O2/c1-3-2-4(8-11-3)5(10)7-9-6/h2H,1H3
• InChI Key： UIHRXBNYNLPLIS-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(N=[N+]=[N-])=O)=N1

Computed Properties

• Exact Mass: 152.03300
• Monoisotopic Mass: 152.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 92.85000
• LogP: 0.88626